Cas no 100280-18-0 (Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-)

• Product Name: Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
• CAS No: 100280-18-0
• MF: C₉H₉F₄NS
• MW: 239.233074903488
• CID: 1125249
• Update Time: 2024-07-27

Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-

• Inchi： 1S/C9H9F4NS/c1-5-4-6(14)2-3-7(5)15-9(12,13)8(10)11/h2-4,8H,14H2,1H3
• InChI Key： AKSJNMIKEQIADX-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SC(F)(F)C(F)F)C(C)=C1

Computed Properties

• Exact Mass: 239.03927

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 248.9±40.0 °C(Predicted)
• PSA: 26.02
• pka: 3.01±0.10(Predicted)